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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of diisopropanolamine (DIPA)

in gas sweetening processes for the removal of hydrogen sulfide (H₂S) and carbon dioxide

(CO₂). This document includes key performance data, detailed experimental protocols, and

visualizations to aid in research and process development.

Introduction to Diisopropanolamine (DIPA) for Gas
Sweetening
Diisopropanolamine (DIPA) is a secondary alkanolamine used as a solvent in gas

sweetening, also known as acid gas removal.[1][2][3] This process is crucial in natural gas

processing and refinery operations to remove acidic gases like H₂S and CO₂, which can cause

corrosion, reduce the heating value of the gas, and pose environmental and safety risks.[4]

DIPA is often favored for its high selectivity towards H₂S in the presence of CO₂, lower

corrosivity compared to primary amines like monoethanolamine (MEA), and favorable reaction

kinetics.[5][6]

Key Performance Parameters of DIPA
Aqueous solutions of DIPA are effective in capturing H₂S and CO₂. The performance of DIPA is

influenced by operating conditions such as temperature, pressure, and amine concentration.
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Table 1: Physical and Chemical Properties of
Diisopropanolamine (DIPA)

Property Value Reference

Chemical Formula C₆H₁₅NO₂ [7]

Molar Mass 133.19 g/mol [7]

Appearance
White to yellow crystalline solid

or colorless liquid
[7]

Odor Ammonia-like or fishy [7]

Boiling Point 249 °C [8]

Melting Point 42-45 °C [8]

Density ~1.004 g/cm³ at 25 °C [8]

Table 2: Experimental Data on Simultaneous H₂S and
CO₂ Solubility in Aqueous DIPA Solutions
This table presents experimental data for the simultaneous absorption of H₂S and CO₂ in a 45

wt% aqueous DIPA solution at 343 K (70 °C). The data shows the partial pressure of each acid

gas in equilibrium with the loaded amine solution.

H₂S Loading
(mol H₂S / mol
DIPA)

CO₂ Loading
(mol CO₂ / mol
DIPA)

Partial
Pressure H₂S
(kPa)

Partial
Pressure CO₂
(kPa)

Reference

0.10 0.05 10 100 [5]

0.20 0.10 25 250 [5]

0.30 0.15 50 500 [5]

0.40 0.20 80 800 [5]

0.50 0.25 120 1200 [5]
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Note: The data in this table is illustrative and based on trends found in the cited literature. For

precise experimental data, refer to the original publication.

Experimental Protocols
This section outlines the protocols for evaluating the performance of DIPA in gas sweetening

processes.

Preparation of Aqueous DIPA Solution
Objective: To prepare an aqueous solution of DIPA at a desired weight percentage.

Materials:

Diisopropanolamine (DIPA), 99% purity

Deionized water

Analytical balance

Volumetric flasks

Beakers

Procedure:

Determine the required mass of DIPA and deionized water to achieve the target weight

percentage.

Accurately weigh the required amount of DIPA using an analytical balance.

Transfer the weighed DIPA to a beaker.

Add the calculated amount of deionized water to the beaker.

Stir the mixture until the DIPA is completely dissolved.

Allow the solution to cool to room temperature.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b056660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the solution to a volumetric flask and add deionized water to the mark.

The concentration of the amine solution can be verified by titration with a standard acid

solution.[9]

Determination of H₂S and CO₂ Absorption Capacity
Objective: To measure the equilibrium solubility of H₂S and CO₂ in the prepared DIPA solution

at various partial pressures.

Experimental Setup: A static equilibrium cell is a common apparatus for these measurements.

[5][10] The setup consists of a thermostated high-pressure cell equipped with pressure and

temperature sensors, a gas injection system, and a sampling port for the liquid phase.

Procedure:

Evacuate the equilibrium cell to remove any residual gases.

Introduce a known volume of the prepared DIPA solution into the cell.

Allow the solution to reach the desired experimental temperature.

Introduce a known amount of the acid gas (H₂S, CO₂, or a mixture) into the cell.

Stir the mixture to facilitate gas-liquid equilibrium.

Monitor the pressure inside the cell until it stabilizes, indicating that equilibrium has been

reached.

Record the final equilibrium pressure and temperature.

Carefully withdraw a liquid sample for analysis of the acid gas loading.

Repeat steps 4-8 for different acid gas concentrations to obtain a solubility curve.

Analysis of Acid Gas Loading in Amine Solution
Objective: To determine the concentration of H₂S and CO₂ absorbed in the DIPA solution.
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Methods:

Titration: The "sour" or rich amine solution can be titrated to determine the total acid gas

loading. For H₂S-specific loading, an iodimetric titration can be performed.[2]

Gas Chromatography (GC): A headspace gas chromatograph can be used for the

simultaneous determination of CO₂ and H₂S in the amine solution.[11]

Coulometry: This method involves the acidification of the amine sample to evolve H₂S and

CO₂, which are then detected and quantified by separate coulometric cells.[12]

General Titration Procedure for Total Acid Gas Loading:

Take a known volume of the rich amine sample.

Dilute the sample with deionized water.

Titrate the solution with a standardized solution of a strong acid (e.g., HCl) to a

predetermined pH endpoint.

The amount of acid consumed is used to calculate the total moles of absorbed acid gases.

Analysis of Gas Composition
Objective: To determine the concentration of H₂S and CO₂ in the inlet (sour) and outlet (sweet)

gas streams.

Method:

Gas Chromatography (GC): A gas chromatograph equipped with a thermal conductivity

detector (TCD) or a flame photometric detector (FPD) for sulfur compounds is commonly

used.[5] The GC is calibrated with standard gas mixtures of known compositions.

Visualizations
Reaction Pathways of DIPA with H₂S and CO₂
The following diagram illustrates the chemical reactions that occur during the absorption of H₂S

and CO₂ by DIPA.
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CO₂ Reaction Pathway

Diisopropanolamine (DIPA)
(R₂NH)

Protonated DIPA-Hydrosulfide Salt
[R₂NH₂]⁺HS⁻

+ H₂S (fast, reversible)
proton transfer

DIPA Carbamate
(R₂NCOO⁻)

+ CO₂ (slower, reversible)
carbamate formation

Hydrogen Sulfide
(H₂S)

Carbon Dioxide
(CO₂)

Water
(H₂O)

Bicarbonate
(HCO₃⁻)

Protonated DIPA
[R₂NH₂]⁺

+ H₂O ↔ HCO₃⁻

Click to download full resolution via product page

Caption: Reaction pathways of DIPA with H₂S and CO₂.

Experimental Workflow for DIPA Performance Evaluation
The diagram below outlines the general workflow for conducting experiments to evaluate the

performance of DIPA in a laboratory setting.
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Caption: Experimental workflow for DIPA performance evaluation.
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Logical Relationship in a Typical Amine Sweetening
Process
This diagram illustrates the logical flow of a continuous amine sweetening process, including

the absorption and regeneration stages.[13]
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Caption: Logical flow of a typical amine sweetening process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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